
characterization of dimethylethylamine alane
adduct

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name:
aluminum;N,N-

dimethylethanamine

Cat. No.: B050729 Get Quote

An In-depth Technical Guide to the Characterization of Dimethylethylamine Alane Adduct

Introduction
Dimethylethylamine alane (DMEA1), also known as (ethyldimethylamine)trihydroaluminum, is

an organometallic compound with the chemical formula C₂H₅N(CH₃)₂ · AlH₃. It exists as a

colorless liquid at room temperature, which makes it a valuable precursor for Metal-Organic

Chemical Vapor Deposition (MOCVD) applications, particularly for depositing aluminum films.

[1][2] Unlike many other alane adducts that are solids, its liquid state allows for more reliable

dosimetry in vapor phase processes.[1] This adduct is also utilized as a selective reducing

agent in organic synthesis, for instance, in the preparation of various alkaloids.[3][4]

This technical guide provides a comprehensive overview of the characterization of

dimethylethylamine alane, summarizing its physicochemical properties, detailing experimental

protocols for its synthesis and analysis, and illustrating key processes with logical diagrams.

The information is intended for researchers, scientists, and professionals in drug development

and materials science.

Physicochemical Properties
The fundamental properties of DMEA1 are summarized below. It is a pyrophoric liquid that

reacts violently with moisture and requires handling under an inert atmosphere.[2][5][6]
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General Properties
Property Value Reference

CAS Number 124330-23-0

Molecular Formula C₄H₁₄AlN [7]

Linear Formula C₂H₅N(CH₃)₂ · AlH₃

Molecular Weight 103.14 g/mol [7]

Appearance Colorless Liquid [2][8]

Physical and Thermal Properties
Property Value Reference

Density 0.837 g/mL at 25 °C [2][5]

Melting Point 11-15 °C [2][5][9]

Boiling Point
50-55 °C at 0.05-0.07 mbar

(with some dissociation)
[1][2][5]

Flash Point -20 °C (-4 °F) [5]

Thermal Stability
Undergoes some dissociation

during vacuum distillation.
[1]

Synthesis and Handling
An optimal synthesis of DMEA1 can be performed without the use of ether solvents, which is

advantageous for certain applications.[1] The compound is typically synthesized by reacting an

amine with a source of alane.

Synthesis from Lithium Aluminum Hydride
A common laboratory-scale synthesis involves the reaction of dimethylethylamine with alane

generated in situ from lithium aluminum hydride (LiAlH₄) and aluminum chloride (AlCl₃).[1]

Experimental Protocol:
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Inert Atmosphere: All manipulations must be carried out under a dry, inert atmosphere (e.g.,

nitrogen or argon) using standard Schlenk line or glovebox techniques.

Reaction Setup: A slurry of lithium aluminum hydride and aluminum chloride is prepared in a

suitable non-ether solvent, such as pentane.[1]

Amine Addition: Dimethylethylamine (DMEA) is added slowly to the cooled slurry with

vigorous stirring. The reaction is exothermic and addition should be controlled to maintain a

safe temperature.

Reaction Completion: The mixture is stirred for several hours at room temperature to ensure

the complete formation of the adduct.

Purification: The resulting mixture is filtered to remove solid byproducts. The solvent is then

removed under reduced pressure, and the product, DMEA1, can be further purified by

vacuum distillation.[1] Note that some dissociation may occur during distillation, leaving a

residue of involatile AlH₃.[1]

Caption: Workflow for the synthesis of DMEA1.

Direct Hydrogenation Method
An alternative synthesis involves the direct reaction of catalyzed aluminum with

dimethylethylamine and hydrogen gas in a solvent at moderate pressures and temperatures.

[10] This method can be advantageous for larger-scale production and for regenerating

aluminum hydride.[10]

Spectroscopic Characterization
Spectroscopic analysis is crucial for confirming the identity and purity of the DMEA1 adduct.

Infrared (IR) Spectroscopy
Gas-phase IR spectroscopy is a key technique to confirm the formation of the intact adduct, as

the vibrational modes of the amine are altered upon coordination to alane.[1]

Key Spectral Features:
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The spectrum of the DMEA1 adduct shows C-H stretching modes primarily in the 2900-3000

cm⁻¹ region.[1]

Crucially, the intense bands around 2800 cm⁻¹, which are characteristic of C-H vibrations

alpha to the nitrogen in the free dimethylethylamine, are absent in the adduct's spectrum.[1]

The presence of a strong Al-H stretching band is also expected, typically in the region of

1700-1900 cm⁻¹.

Experimental Protocol (Gas-Phase IR):

Sample Preparation: Place a sample of liquid DMEA1 in a bubbler.

Carrier Gas: Bubble a dry, inert gas (e.g., Argon) through the liquid sample to entrain its

vapor.[1]

Analysis: Pass the vapor-laden gas stream through a gas cell placed in the beam path of an

FT-IR spectrophotometer.

Data Acquisition: Record the spectrum and compare it to a reference spectrum of the pure

dimethylethylamine vapor to confirm the shifts and disappearance of characteristic free

amine bands.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information. However, the ¹H NMR spectrum of

DMEA1 is known to be highly dependent on the sample concentration.[1] Both ¹H and ²⁷Al

NMR are typically employed for full characterization.[11]

Experimental Protocol:

Inert Conditions: Prepare the NMR sample in a glovebox or under an inert atmosphere.

Solvent: Use a dry, deuterated solvent (e.g., benzene-d₆ or toluene-d₈).

Sample Tube: Transfer the sample into an NMR tube and seal it securely to prevent

contamination from air and moisture.
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Acquisition: Acquire ¹H and ²⁷Al NMR spectra. The chemical shifts will confirm the formation

of the adduct and the coordination environment of the aluminum atom.

Overall Characterization Workflow
A logical workflow is essential for the comprehensive characterization of the DMEA1 adduct,

starting from its synthesis to its detailed analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b050729#characterization-of-dimethylethylamine-
alane-adduct]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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